Cas no 2643368-23-2 (Methanone, (2,​3-​dichloro-​6-​fluorophenyl)​-​1-​pyrrolidinyl-)

• Product Name: Methanone, (2,​3-​dichloro-​6-​fluorophenyl)​-​1-​pyrrolidinyl-
• CAS No: 2643368-23-2
• MF: C₁₁H₁₀Cl₂FNO
• MW: 262.11
• CID: 5077499
• Update Time: 2025-09-28

Methanone, (2,​3-​dichloro-​6-​fluorophenyl)​-​1-​pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,​3-​dichloro-​6-​fluorophenyl)​-​1-​pyrrolidinyl-

• Inchi： 1S/C11H10Cl2FNO/c12-7-3-4-8(14)9(10(7)13)11(16)15-5-1-2-6-15/h3-4H,1-2,5-6H2
• InChI Key： DWRYIPJYUSKWAS-UHFFFAOYSA-N
• SMILES： C1CCCN1C(=O)C1C(=CC=C(Cl)C=1Cl)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Methanone, (2,​3-​dichloro-​6-​fluorophenyl)​-​1-​pyrrolidinyl-

Comprehensive Overview of Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- (CAS No. 2643368-23-2)

Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- (CAS No. 2643368-23-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This compound, often referred to by its systematic name or CAS number, belongs to the class of aryl ketones and features a pyrrolidinyl substituent, which contributes to its distinct reactivity and functionality. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, agrochemicals, and material science.

The chemical structure of Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- includes a 2,3-dichloro-6-fluorophenyl group attached to a methanone (carbonyl) functional group, further linked to a pyrrolidinyl ring. This arrangement imparts specific electronic and steric properties, making it a valuable building block in synthetic chemistry. Recent studies have explored its role in the development of novel bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. The presence of halogen atoms (chlorine and fluorine) enhances its potential for molecular interactions, such as hydrogen bonding and hydrophobic effects, which are critical in designing target-specific compounds.

In the realm of agrochemical research, Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- has been investigated for its potential as a precursor in the synthesis of crop protection agents. The compound's structural features align with the growing demand for environmentally friendly pesticides and herbicides, which are topics of high interest among researchers and policymakers. With increasing global focus on sustainable agriculture, this compound could play a pivotal role in developing next-generation agrochemical formulations that minimize ecological impact while maintaining efficacy.

Another area of interest is the compound's application in material science, particularly in the development of advanced polymers and functional materials. The pyrrolidinyl moiety offers opportunities for further chemical modifications, enabling the creation of tailor-made materials with specific properties such as thermal stability, conductivity, or optical characteristics. This aligns with the current trend toward smart materials and nanotechnology, which are frequently searched topics in scientific and industrial communities.

From a synthetic perspective, Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- presents intriguing challenges and opportunities for organic chemists. The compound's synthesis typically involves multi-step reactions, including halogenation, carbonyl formation, and amine coupling. Optimizing these processes is a key focus for researchers aiming to improve yield, purity, and scalability. Recent advancements in catalysis and green chemistry have further enhanced the feasibility of producing this compound efficiently and sustainably.

Given the rising interest in custom synthesis and contract research organizations (CROs), Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- has become a sought-after compound for specialty chemical suppliers. Its versatility and potential applications make it a valuable asset for companies engaged in research and development (R&D) across multiple sectors. Additionally, the compound's relevance to high-throughput screening and combinatorial chemistry underscores its importance in modern drug discovery pipelines.

In conclusion, Methanone, (2,3-dichloro-6-fluorophenyl)-1-pyrrolidinyl- (CAS No. 2643368-23-2) represents a fascinating and multifaceted compound with broad implications for pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential applications align with current trends in sustainable chemistry, precision agriculture, and advanced materials, making it a subject of ongoing research and commercial interest. As scientific understanding and technological capabilities continue to evolve, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in modern science and industry.